Cas no 1806032-99-4 (3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid)

3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid structure
1806032-99-4 structure
Product Name:3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid
CAS No:1806032-99-4
MF:C7H3F2I2NO2
MW:424.90997338295
CID:4851068
Update Time:2023-08-19

3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid
    • Inchi: 1S/C7H3F2I2NO2/c8-4(9)2-1-3(7(13)14)6(11)12-5(2)10/h1,4H,(H,13,14)
    • InChI Key: IBOUPLFAARWBFA-UHFFFAOYSA-N
    • SMILES: IC1C(C(F)F)=CC(C(=O)O)=C(N=1)I

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 230
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2

3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029072473-250mg
3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid
1806032-99-4 97%
250mg
$470.40 2022-04-01
Alichem
A029072473-500mg
3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid
1806032-99-4 97%
500mg
$806.85 2022-04-01
Alichem
A029072473-1g
3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid
1806032-99-4 97%
1g
$1,519.80 2022-04-01
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